Cas no 69157-84-2 (3H-Pyrazol-3-one,4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propenylidene]-2,4-dihydro-5-methyl-2-phenyl-)

3H-Pyrazol-3-one,4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propenylidene]-2,4-dihydro-5-methyl-2-phenyl- structure
69157-84-2 structure
Product Name:3H-Pyrazol-3-one,4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propenylidene]-2,4-dihydro-5-methyl-2-phenyl-
CAS No:69157-84-2
MF:C22H23N3O
MW:345.437525033951
CID:1736471
Update Time:2024-11-27

3H-Pyrazol-3-one,4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propenylidene]-2,4-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propenylidene]-2,4-dihydro-5-methyl-2-phenyl-
    • 3H-Pyrazol-3-one, 4-[3-[4-(dimethylamino)phenyl]-1-methyl-2-propen-1-ylidene]-2,4-dihydro-5-methyl-2-phenyl-
    • Inchi: 1S/C22H23N3O/c1-16(10-11-18-12-14-19(15-13-18)24(3)4)21-17(2)23-25(22(21)26)20-8-6-5-7-9-20/h5-15H,1-4H3
    • InChI Key: CQXQLFDPDDDCLS-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(=C(C)C=CC2=CC=C(N(C)C)C=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 345.18429

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 514.7±60.0 °C(Predicted)
  • PSA: 35.91
  • pka: 5.17±0.24(Predicted)
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